N1-(4-fluorophenyl)-2-mercaptoacetamide
Overview
Description
N1-(4-fluorophenyl)-2-mercaptoacetamide is a useful research compound. Its molecular formula is C8H8FNOS and its molecular weight is 185.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Fluorinated Compounds
Fluorinated compounds, such as 2-Fluoro-4-bromobiphenyl, are key intermediates in the manufacture of various pharmaceuticals, including non-steroidal anti-inflammatory and analgesic materials. The synthesis of such compounds often involves complex reactions, highlighting the chemical versatility and importance of fluorinated molecules in drug development (Qiu et al., 2009).
Fluorescent Materials for Medical Applications
The development of fluorescent materials, such as BODIPY (Boron-dipyrrin compounds), has significant implications for medical diagnostics and treatment. These compounds are used for sensing biomolecules, imaging in vitro and in vivo, and enhancing the therapeutic effect of drug carriers in cancer treatment. The high fluorescent intensity and low toxicity make them ideal for conjugation with biomolecules, underscoring the potential of fluorinated compounds in biomedical applications (Marfin et al., 2017).
Toxicity and Environmental Impact
The environmental and toxicological impacts of fluorinated compounds are areas of active research. Studies on compounds such as sodium fluoroacetate (1080) and their use in pest control raise important questions about the humaneness, efficacy, and environmental consequences of these substances. Research into the humaneness and ecological effects of such compounds is crucial for developing safer and more effective pest control methods (Sherley, 2007).
Mechanism of Action
Target of Action
The primary target of N-(4-fluorophenyl)-2-mercaptoacetamide is Cyclin-dependent kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, playing a significant role in cell division and proliferation.
Biochemical Pathways
cell cycle regulation pathways . By inhibiting CDK2, the compound could disrupt the progression of the cell cycle, leading to a halt in cell division and potentially inducing cell death .
Pharmacokinetics
Similar compounds have been shown to have good absorption and distribution profiles
Result of Action
The inhibition of CDK2 by N-(4-fluorophenyl)-2-mercaptoacetamide could lead to a disruption in the cell cycle, preventing cell division and proliferation. This could result in the death of rapidly dividing cells, such as cancer cells . .
Properties
IUPAC Name |
N-(4-fluorophenyl)-2-sulfanylacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNOS/c9-6-1-3-7(4-2-6)10-8(11)5-12/h1-4,12H,5H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDDDWWIWBOYWSB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)CS)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40351962 |
Source
|
| Record name | N1-(4-fluorophenyl)-2-mercaptoacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40351962 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
70453-50-8 |
Source
|
| Record name | N1-(4-fluorophenyl)-2-mercaptoacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40351962 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(4-fluorophenyl)-2-sulfanylacetamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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